N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H15F3N2O2S/c20-19(21,22)11-23-17(25)9-12-5-7-14(8-6-12)24-18(26)16-10-13-3-1-2-4-15(13)27-16/h1-8,10H,9,11H2,(H,23,25)(H,24,26)
• InChI Key: VTUXDQKIDLEDQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)NC3=CC=C(C=C3)CC(=O)NCC(F)(F)F
• Molecular Formula: C19H15F3N2O2S
• Molecular Weight: 392.4 g/mol
• CAS No.: 2034539-21-2

Description

N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H15F3N2O2S and its molecular weight is 392.4. The purity is usually 95%.
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Scientific Research Applications

• Inhibitory Activity Toward Human Leukocyte Elastase :

  • A study by Gütschow et al. (1999) synthesized a series of compounds similar to the one and evaluated them for inhibitory activity toward human leukocyte elastase (HLE). These compounds showed potent inhibitory activity, suggesting their potential application in medical research, particularly in areas related to inflammation and immune response.

• Heterocyclic Synthesis for Pharmaceutical Applications :

  • Research by Mohareb et al. (2004) involved the synthesis of Benzo[b]thiophen-2-yl-hydrazonoesters, closely related to the chemical . These compounds were used to produce a variety of heterocyclic compounds, highlighting their significance in pharmaceutical research for the development of new therapeutic agents.

• Novel Series of α-Ketoamide Derivatives Synthesis :

  • A study by El‐Faham et al. (2013) explored the synthesis of a novel series of α-ketoamide derivatives, which are structurally related to the specified compound. These derivatives have potential applications in various fields of medicinal chemistry.

• Heterocyclic Synthesis with Thiophene-2-Carboxamide :

  • In a study by Ahmed (2007), 3-Amino-4-cyano-N-phenylaminothiophene-2-carboxamide was synthesized and further reacted to produce various pyrimidinone derivatives. This demonstrates the versatility of such compounds in synthesizing a range of biologically active substances, potentially useful in drug discovery.

• Application in Heterogeneous Catalysis :

  • A paper by Li et al. (2019) discussed the use of amide functionalized covalent organic frameworks in catalysis. While not directly studying the specific compound, it highlights the broader applicability of similar amide-based structures in catalytic processes.

Mechanism of Action

Mode of Action

Based on its chemical structure, it is hypothesized that the compound may interact with its targets through a variety of mechanisms, including binding to active sites, inducing conformational changes, or modulating signal transduction pathways .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interaction with its targets. Specific details on how these factors influence the action of this compound are currently unknown .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as thiazoles, have been found to interact with various enzymes, proteins, and other biomolecules . These interactions can influence biochemical reactions in significant ways .

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have been studied for their stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

Related compounds have been studied for their effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Related compounds have been studied for their involvement in various metabolic pathways, including interactions with enzymes or cofactors .

Transport and Distribution

Related compounds have been studied for their interactions with transporters or binding proteins, as well as effects on localization or accumulation .

Subcellular Localization

Related compounds have been studied for their subcellular localization and any effects on their activity or function .